4-(3-Chlorophenyl)piperazin-1-ylpropionic acid ethyl ester

• CAS No.: 1290895-58-7
• Molecular Formula: C15H21ClN2O2
• Molecular Weight: 296.79 g/mol
• IUPAC Name: ethyl 2-[4-(3-chlorophenyl)piperazin-1-yl]propanoate
• InChI: InChI=1S/C15H21ClN2O2/c1-3-20-15(19)12(2)17-7-9-18(10-8-17)14-6-4-5-13(16)11-14/h4-6,11-12H,3,7-10H2,1-2H3
• InChI Key: VVYZRCKEFDDCDH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)N1CCN(CC1)C2=CC(=CC=C2)Cl

Description

4-(3-Chlorophenyl)piperazin-1-ylpropionic acid ethyl ester is a useful research compound. Its molecular formula is C15H21ClN2O2 and its molecular weight is 296.79 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Over a period of 40 minutes, 108 ml of ethyl acrylate are added to 38.3 g of N-(3-chlorophenyl)piperazine dissolved in 300 ml of anhydrous ethanol and 0.5 ml of Triton B. The temperature reaches 40° C. when addition is complete. After heating at reflux for 3 hours, the reaction mixture is concentrated in vacuo and the residue is distilled. 139 g of 4-(3-chlorophenyl)piperazin-1-ylpropionic acid ethyl ester are obtained, b.p/0.33 mmHg=176°-179° C.